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Compound Name:
2-(4-bromophenyl)ethanimidamide

hydrochloride

CAS No.: 6487-97-4

Cat. No.: B6259915

Get Quote

An In-Depth Technical Guide to 2-(4-bromophenyl)ethanimidamide Hydrochloride:

Synthesis, Characterization, and Applications in Drug Discovery

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-(4-
bromophenyl)ethanimidamide hydrochloride, a valuable building block for researchers and

professionals in the field of drug development. We will delve into its chemical properties,

provide a detailed synthesis protocol, and explore its potential applications as a scaffold in

medicinal chemistry.

Compound Identification and Profile
A critical first step in working with any chemical is its unambiguous identification. While a

specific CAS number for the hydrochloride salt is not readily found in major databases, the free

base, 2-(4-bromophenyl)ethanimidamide (also known as 4-Bromophenylacetamidine), is

cataloged under CAS Number 59104-21-1[1]. The hydrochloride salt is synthesized from this

free base.
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The presence of a bromophenyl group makes this compound a versatile intermediate,

particularly for reactions like Suzuki, Heck, and Buchwald-Hartwig couplings, which are

fundamental in modern drug discovery for creating carbon-carbon and carbon-heteroatom

bonds. The ethanimidamide (acetamidine) moiety is a bioisostere for various functional groups

and can participate in hydrogen bonding, making it a key feature for molecular recognition by

biological targets.

Physicochemical Properties
The following table summarizes the key computed and experimental properties of 2-(4-

bromophenyl)ethanimidamide and its hydrochloride salt.

Property
2-(4-
bromophenyl)ethanimidam
ide (Free Base)

2-(4-
bromophenyl)ethanimidam
ide hydrochloride

CAS Number 59104-21-1[1] Not assigned

Molecular Formula C₈H₉BrN₂[1][2] C₈H₁₀BrClN₂[3]

Molecular Weight 213.07 g/mol [1] 249.54 g/mol [3]

IUPAC Name
2-(4-

bromophenyl)ethanimidamide

2-(4-

bromophenyl)ethanimidamide;

hydrochloride

SMILES
C1=CC(=CC=C1CC(=N)N)Br[2

]

C1=CC(=CC=C1CC(=N)N)Br.

Cl

InChIKey
UZAORPZGWBQCRV-

UHFFFAOYSA-N[2]
N/A

Physical State
Likely a solid at room

temperature
Crystalline solid[4]

Solubility Soluble in organic solvents
Enhanced water solubility

compared to the free base[4]
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The synthesis of 2-(4-bromophenyl)ethanimidamide hydrochloride is typically a two-step

process, starting from the commercially available 4-bromophenylacetonitrile. The most

common and reliable method is the Pinner reaction.

Experimental Workflow: Pinner Reaction
The Pinner reaction provides a robust route to imidates, which are then readily converted to the

desired amidine. This method is chosen for its high yields and the relative stability of the

intermediate imidate salt.

Step 1: Imidate Formation (Pinner Reaction)

Step 2: Ammonolysis

Step 3: Salt Formation

4-Bromophenylacetonitrile

Ethyl 2-(4-bromophenyl)ethanimidate hydrochloride

Reacts with

Anhydrous Ethanol

Solvent

Dry HCl gas

Catalyst/Reagent

2-(4-bromophenyl)ethanimidamide

Reacts with

Ammonia (in Ethanol)

Reagent

2-(4-bromophenyl)ethanimidamide hydrochloride

Reacts with

Anhydrous HCl (in Ether)

Reagent

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(4-bromophenyl)ethanimidamide hydrochloride.
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Detailed Synthesis Protocol
Step 1: Synthesis of Ethyl 2-(4-bromophenyl)ethanimidate hydrochloride

Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a gas inlet

tube, and a drying tube.

Charge the flask with 4-bromophenylacetonitrile (1 equivalent) and anhydrous ethanol (2

equivalents).

Cool the mixture in an ice bath to 0°C.

Bubble dry hydrogen chloride gas through the stirred solution. The reaction is exothermic

and should be monitored.

Continue the HCl addition until the solution is saturated.

Seal the flask and allow it to stand at 0-4°C for 24 hours, during which time a precipitate of

the imidate hydrochloride will form.

Collect the precipitate by vacuum filtration, wash with cold anhydrous ether, and dry under

vacuum.

Step 2: Synthesis of 2-(4-bromophenyl)ethanimidamide (Free Base)

Dissolve the crude ethyl 2-(4-bromophenyl)ethanimidate hydrochloride from Step 1 in a

minimal amount of cold absolute ethanol.

Add a solution of ammonia in ethanol (a saturated solution, ~2 equivalents) dropwise while

keeping the temperature below 10°C.

Stir the reaction mixture at room temperature for 4-6 hours.

The byproduct, ammonium chloride, will precipitate. Remove it by filtration.

Evaporate the solvent from the filtrate under reduced pressure to yield the crude free base,

2-(4-bromophenyl)ethanimidamide. This can be purified by recrystallization from a suitable

solvent system (e.g., toluene/hexane).
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Step 3: Preparation of 2-(4-bromophenyl)ethanimidamide hydrochloride

Dissolve the purified free base in anhydrous diethyl ether.

Slowly add a solution of anhydrous HCl in diethyl ether dropwise with stirring.

The hydrochloride salt will precipitate out of the solution.

Collect the white crystalline solid by vacuum filtration, wash with anhydrous ether, and dry

under vacuum. Store in a desiccator.[5]

Characterization
The structure and purity of the synthesized compound should be confirmed using standard

analytical techniques.

Technique Expected Results

¹H NMR

Aromatic protons will appear as two doublets in

the 7.0-7.6 ppm range. A singlet for the CH₂

group will be present around 3.6 ppm. Broad

signals for the NH₂ protons will be observed,

which are exchangeable with D₂O.[6][7]

¹³C NMR

Expect signals for the aromatic carbons, with

the carbon attached to bromine showing a

characteristic chemical shift. The CH₂ and the

C=N carbons will also be present.[7]

FT-IR

Characteristic peaks for N-H stretching (around

3100-3300 cm⁻¹), C=N stretching (around 1650

cm⁻¹), and C-Br stretching will be observed.[8]

Mass Spec (ESI)

The mass spectrum will show a characteristic

isotopic pattern for the bromine atom (¹⁹Br and

⁸¹Br in approximately a 1:1 ratio). The [M+H]⁺

ion for the free base would be observed at m/z

213 and 215.[2]
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Applications in Drug Discovery
The title compound is not an active pharmaceutical ingredient itself but serves as a crucial

intermediate. The bromophenyl moiety is a key handle for introducing molecular diversity.

Role as a Synthetic Scaffold
Cross-Coupling Reactions: The aryl bromide is an excellent substrate for palladium-

catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira, Buchwald-Hartwig).

This allows for the facile introduction of various aryl, alkyl, or amino groups at the 4-position

of the phenyl ring, enabling the exploration of the structure-activity relationship (SAR) of a

lead compound.

Bioisosteric Replacement: The amidine group can act as a bioisostere for a carboxylic acid

or a guanidine group. It is a strong hydrogen bond donor and can engage in crucial

interactions with biological targets like enzymes or receptors.

Precursor to Heterocycles: Amidines are common precursors for the synthesis of various

nitrogen-containing heterocyclic systems, such as pyrimidines, imidazoles, and triazines,

which are prevalent in many approved drugs.[9][10]

Examples of Bromophenyl-Containing Drugs
To illustrate the importance of the bromophenyl motif, consider the following drugs:

Macitentan: An endothelin receptor antagonist used to treat pulmonary arterial hypertension,

which features a bromopyrimidine core structure.[11]

Ledipasvir: An antiviral drug for Hepatitis C, which utilizes a bromo-substituted intermediate

in its synthesis.[12]

The availability of building blocks like 2-(4-bromophenyl)ethanimidamide hydrochloride is

therefore critical for the efficient synthesis of such complex molecules.
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Caption: Potential synthetic pathways from the title compound.

Safety and Handling
As with any chemical, proper safety precautions must be observed. Based on safety data

sheets for analogous compounds, the following guidelines are recommended.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[5][13]

Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

[3][14] Avoid contact with skin and eyes.[13] Wash hands thoroughly after handling.[15]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[5][14]

First Aid:

Eyes: In case of contact, immediately flush with plenty of water for at least 15 minutes.[5]

[13]

Skin: Wash off with soap and plenty of water.[13]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15]
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Seek immediate medical attention if symptoms persist or in case of significant exposure.

Conclusion
2-(4-bromophenyl)ethanimidamide hydrochloride is a valuable and versatile intermediate

for medicinal chemistry and drug discovery. Its synthesis via the Pinner reaction is a well-

established and reliable method. The presence of both a reactive aryl bromide and a

bioisosterically important amidine group makes it an attractive starting material for the

synthesis of diverse compound libraries, ultimately accelerating the discovery of new

therapeutic agents. Researchers and drug development professionals can leverage this

building block to construct complex molecular architectures and probe the structure-activity

relationships of novel drug candidates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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